
Technical Guide: (3-
(Trifluoromethoxy)phenyl)hydrazine

hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:

(3-

(Trifluoromethoxy)phenyl)hydrazin

e hydrochloride

Cat. No.: B590970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of (3-(Trifluoromethoxy)phenyl)hydrazine hydrochloride, a compound of interest

in pharmaceutical research and organic synthesis.

Core Molecular Data
(3-(Trifluoromethoxy)phenyl)hydrazine hydrochloride is a white solid organic compound.[1]

It is recognized for its utility as an intermediate in the synthesis of pharmaceuticals and

agrochemicals, largely due to its reactive hydrazine functional group and the unique electronic

properties imparted by the trifluoromethoxy substituent.[2]

Below is a summary of its key molecular and physical properties.
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Property Value Source

Molecular Weight 228.6 g/mol [1]

Molecular Formula C₇H₈ClF₃N₂O [2][3][4]

CAS Number 133115-55-6 [3][4]

Physical Form White Solid [1]

Purity Typically ≥97% [5]

Storage Temperature 2-8°C, under inert atmosphere [3]

Chemical Structure and Identification
The structure of (3-(Trifluoromethoxy)phenyl)hydrazine hydrochloride is characterized by a

phenyl ring substituted with a trifluoromethoxy group at the third position and a hydrazine

group, which is protonated to form the hydrochloride salt.

Key Identifiers:

IUPAC Name: 1-[3-(trifluoromethoxy)phenyl]hydrazine hydrochloride

InChI Key: ZXDHJICZICMRLF-UHFFFAOYSA-N[3]

Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)NN.Cl[3]

Experimental Context and Applications
(3-(Trifluoromethoxy)phenyl)hydrazine hydrochloride serves as a crucial building block in

organic synthesis. While specific detailed experimental protocols are proprietary and vary by

application, its primary use is in reactions involving the hydrazine group. A generalized

workflow for its application in the synthesis of a hypothetical drug candidate is outlined below.

This compound's trifluoromethoxy group enhances its chemical properties, making it a valuable

intermediate.[2] The hydrochloride form contributes to its stability and solubility in polar

solvents, which is a common characteristic for hydrazine derivatives.[2]
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Caption: Generalized synthetic workflow utilizing (3-(Trifluoromethoxy)phenyl)hydrazine
hydrochloride.

Safety and Handling
As with many hydrazine derivatives, (3-(Trifluoromethoxy)phenyl)hydrazine hydrochloride
is considered hazardous.[2] Appropriate safety precautions must be taken during handling.

Hazards: Potential for toxicity and irritation to the skin and respiratory system.[2]

Personal Protective Equipment (PPE): It is recommended to use a dust mask, eye shields,

and gloves when handling this solid compound.

Storage: The compound should be stored in an inert atmosphere at a temperature between

2-8°C.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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